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Compound of Interest

Compound Name: 7-Bromo-2-chloroquinoxaline

Cat. No.: B184729

This technical guide provides a comprehensive overview of 7-Bromo-2-chloroquinoxaline, a
heterocyclic compound of interest to researchers and professionals in drug development and
organic synthesis. This document outlines its chemical identity, properties, and a detailed
experimental protocol for its synthesis.

Chemical Identity and Structure

7-Bromo-2-chloroquinoxaline is a disubstituted quinoxaline derivative. Quinoxaline and its
derivatives are important classes of heterocyclic compounds that are integral to the
development of various pharmaceuticals and functional materials.

e Chemical Name: 7-Bromo-2-chloroquinoxaline
e CAS Number: 89891-65-6[1][2][3][4][5][6]
e Synonyms: 2-chloro-7-bromo-quinoxaline[1][3]

The molecular structure of 7-Bromo-2-chloroquinoxaline is depicted below:
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Figure 1. 2D structure of 7-Bromo-2-chloroquinoxaline.

Physicochemical and Computational Data

A summary of the key physicochemical and computational properties of 7-Bromo-2-
chloroquinoxaline is presented in the table below. These properties are crucial for
understanding the compound's behavior in various chemical and biological systems.
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Property Value Source
Molecular Formula CsHaBrCIN2 [11121[3]
Molecular Weight 243.49 g/mol [11[2][3]

Monoisotopic Mass

241.92464 Da

[3]17]

Physical Form Solid

Purity >97% [1]
InChl=1S/C8H4BrCIN2/c9-5-1-

InChl 2-6-7(3-5)12-8(10)4-11-6/h1- [3]
4H
AZUMKBQKUXTHCM-

InChlKey [3]
UHFFFAOYSA-N
CIC1=NC2=CC(Br)=CC=C2N=

SMILES [1][3]

C1

Topological Polar Surface Area

(TPSA) 25.78 A2 [1]
LogP 3.0457 [1]
Hydrogen Bond Acceptors 2 [1]
Hydrogen Bond Donors 0 [1]
Rotatable Bonds 0 [1]

Experimental Protocols

The following section details a general, lab-scale synthetic procedure for 7-Bromo-2-
chloroquinoxaline.

Synthesis of 7-Bromo-2-chloroquinoxaline from 7-bromo-2(1H)-quinoxalinone[4]

This protocol describes the conversion of 7-bromoquinoxalin-2-ol to 7-bromo-2-
chloroquinoxaline.
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Materials and Reagents:

7-bromoquinoxalin-2-ol (7-bromo-2(1H)-quinoxalinone)

Phosphorus oxychloride (POCIs) - Note: The original source mentioned phosphorus
trichloride, but phosphorus oxychloride is more commonly used for this type of conversion
and is likely what was intended. For the purpose of this guide, we will proceed with
phosphorus oxychloride as the reagent.

N,N-dimethylformamide (DMF)
Ethyl acetate (EtOAC)
Saturated sodium bicarbonate (NaHCOs) solution

Ice water

Procedure:

To a suspension of 7-bromoquinoxalin-2-ol (2 g, 8.88 mmol) in dry phosphorus oxychloride
(7 mL), add a catalytic amount of N,N-dimethylformamide (2 drops).

Heat the reaction mixture to 100 °C and stir at this temperature for 3 hours.
After the reaction is complete, cool the mixture to room temperature.
Remove the excess phosphorus oxychloride under reduced pressure.
Dissolve the residue in ethyl acetate (EtOAC).

Slowly add the ethyl acetate solution dropwise to ice water while stirring.
Extract the aqueous phase three times with ethyl acetate.

Combine the organic layers and wash with a saturated sodium bicarbonate (NaHCOs)
solution.

Concentrate the organic layer to obtain the solid product.
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Yield: 93% (2 g) of 7-bromo-2-chloroquinoxaline as a solid product.[4]
Visualizations
Experimental Workflow for the Synthesis of 7-Bromo-2-chloroquinoxaline

The following diagram illustrates the key steps in the synthesis of 7-Bromo-2-
chloroquinoxaline.

Work-up: Work-up:
1. Cool to RT Purification Steps | 1. Add to ice water
2. Evaporate excess POCI3 2. Extract with EtOAc (3x)
3. Dissolve in EtOAc 3. Wash with NaHCO3

Reaction:
Heat to 100 °C
Stir for 3 hours

Final Product:

Start: 7-bromoquinoxalin-2-ol
+POCI3 + DMF (cat.)

7-Bromo-2-chloroquinoxaline
(Solid, 93% yield)

Click to download full resolution via product page
Caption: Workflow for the synthesis of 7-Bromo-2-chloroquinoxaline.
Safety and Handling
7-Bromo-2-chloroquinoxaline is associated with the following GHS hazard statements[3]:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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